molecular formula C7H4F2O4S B8354991 2,6-Difluoro-3-sulfino-benzoic acid

2,6-Difluoro-3-sulfino-benzoic acid

Cat. No.: B8354991
M. Wt: 222.17 g/mol
InChI Key: OKTFFTWSOGVGSP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,6-Difluoro-3-sulfino-benzoic acid is a useful research compound. Its molecular formula is C7H4F2O4S and its molecular weight is 222.17 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H4F2O4S

Molecular Weight

222.17 g/mol

IUPAC Name

2,6-difluoro-3-sulfinobenzoic acid

InChI

InChI=1S/C7H4F2O4S/c8-3-1-2-4(14(12)13)6(9)5(3)7(10)11/h1-2H,(H,10,11)(H,12,13)

InChI Key

OKTFFTWSOGVGSP-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C(=C1F)C(=O)O)F)S(=O)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

41 mmol of 3-chlorosulfonyl-2,6-difluoro-benzoic acid was slowly added over 20 min. to a solution of 310 mmol sodium sulfite in 200 ml of water. The resulting mixture was stirred for one hour at room temperature, cooled to 0° C. and acidified with 20% aqueous sulfuric acid. The sulfinic acid was extracted with ethyl acetate, dried over MgSO4 and concentrated to yield the title compound as a colorless solid. MS (m/e): 220.9 (M−H, 100%)
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Synthesis routes and methods III

Procedure details

240 mmol of sodium sulfite were dissolved in 150 ml of water. 32 mmol of 3-Chlorosulfonyl-2,6-difluoro-benzoic acid was added under stirring over a period of about 20 min. After stirring for an additional hour at room temperature, the mixture was chilled and acidified with 20% aqueous sulfuric acid. The product was extracted with ethyl acetate to yield the title compound as a colorless solid. MS (m/e): 221.3 (M−H, 34%)
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